4-(N-Methylanilino)benzonitrile

• Molecular Formula: C14H12N2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 4-(N-methylanilino)benzonitrile
• InChI: InChI=1S/C14H12N2/c1-16(13-5-3-2-4-6-13)14-9-7-12(11-15)8-10-14/h2-10H,1H3
• InChI Key: ZAHZSQPRNHALQB-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C2=CC=C(C=C2)C#N

Description

4-(N-Methylanilino)benzonitrile is a useful research compound. Its molecular formula is C14H12N2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

According to the general procedure B, 4-chlorobenzonitrile (74 mg, 0.50 mmol) reacted with N-methylaniline (64 mg, 0.60 mmol) using 1 mol % of Pd(dba)2, 2 mol % of Ph5FcP(t-Bu)2, and sodium tert-butoxide (58 mg, 0.60 mmol) in toluene at 45° C. to give the title compound (102 mg, 91%): 1H-NMR(400 MHz, CDCl3): δ 7.47-7.39 (m, 4H), 7.28 (t, 1H), 7.21 (d, 2H), 6.74 (d, 2H, J=9.0 Hz), 3.36 (s, 3H). 13C{1H}-NMR (100 MHz, CDCl3): δ. GC/MS(EI): m/z 208 (M+), 192.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

The above general procedure was followed using 4-chlorobenzonitrile (137 mg, 1.00 mmol) and N-methylaniline (107 mg, 1.00 mmol) with 1 mol % Pd(dba)2 and 0.8 mol % tri-t-butylphosphine in 1.0 mL of toluene. After 12 hours, the reaction mixture was adsorbed onto silica gel and chromatographed with 10% ethyl acetate/hexanes to give 191 mg (92%) of N-(4-cyanophenyl)-N-methylaniline.

Synthesis routes and methods V

Procedure details

The above general procedure was followed using 4-bromobenzonitrile (187 mg, 1.00 mmol) and N-methylaniline (107 mg, 1.00 mmol) with 1 mol % Pd(dba)2 and 0.8 mol % tri-t-butylphosphine in 1.0 mL of toluene. After 6 hours, the reaction mixture was adsorbed onto silica gel and chromatographed with 10% ethyl acetate/hexanes to give 201 mg (97%) of N-(4-cyanophenyl)-N-methylaniline. 1H NMR (500 MHz, CDCl3) δ 7.45-7.42 (m, 4H), 7.27 (t, J=7.5 Hz, 1H), 7.21 (d, J=8.3 Hz, 2H), 6.73 (d, J=9.0 Hz, 2H), 3.36 (s, 3H). 13C NMR (125 MHz, CDCl3) δ 152.0, 146.8, 133.1, 130.1, 126.4, 126.2, 120.2, 114.0, 99.4, 40.1.